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Compound of Interest

Compound Name: 2,2' 5-Trimethoxybenzophenone
CAS No.: 32938-33-3
Cat. No.: B8675176
Get Quote
. J

Executive Summary

2,2',5-Trimethoxybenzophenone (CAS: 32938-33-3) is a polysubstituted diaryl ketone
primarily utilized as a high-value scaffold in medicinal chemistry and peptide synthesis.[1][2][3]
Unlike its symmetric isomers, its specific substitution pattern—featuring methoxy groups at the
ortho positions of both rings and the meta position of one—imparts unique steric and electronic
properties. It serves as a pivotal precursor for the synthesis of xanthone derivatives and
xanthenylamide handles used in solid-phase peptide synthesis (SPPS) to anchor C-terminal
amides.[2]

Chemical Identity & Structural Analysis[2]
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Property Detail

(2,5-Dimethoxyphenyl)(2-

IUPAC Name
methoxyphenyl)methanone
CAS Number 32938-33-3
Molecular Formula C16H1604
Molecular Weight 272.30 g/mol
COC1=CC=CC=C1C(=0)C2=C(C=CC(=C2)0C
SMILES
)oC
Structure Class Polymethoxybenzophenone

Structural Insights

The molecule consists of two phenyl rings linked by a carbonyl group.

e Ring A (2-methoxy): Provides steric bulk ortho to the carbonyl, preventing easy nucleophilic
attack at the ketone.

e Ring B (2,5-dimethoxy): The electron-donating methoxy groups at positions 2 and 5 highly
activate this ring towards electrophilic aromatic substitution, facilitating downstream
cyclization reactions.

» Electronic Effect: The ortho-methoxy groups on both rings create a twisted conformation
(non-planar) to minimize steric repulsion, reducing conjugation between the phenyl rings and
the carbonyl group compared to unsubstituted benzophenone.

Physicochemical Profile
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Property Value /| Description
Physical State Viscous yellow oil or low-melting solid
Boiling Point 232°C at 7 mmHg [1]
Melting Point N/A (Often isolated as an oil)

B Soluble in Dichloromethane (DCM), Ethyl
Solubility ]

Acetate, Toluene; Insoluble in Water

Refractive Index High (Typical of polymethoxy aromatics)

Synthetic Pathways[1]

The industrial and laboratory standard for synthesizing 2,2',5-Trimethoxybenzophenone is
Friedel-Crafts Acylation. This route is preferred due to the high availability of precursors and
regioselectivity governed by the directing effects of the alkoxy groups.

Protocol: Friedel-Crafts Acylation
Reaction: 2-Methoxybenzoyl chloride + 1,4-Dimethoxybenzene

2,2',5-Trimethoxybenzophenone

Reagents

e Substrate: 1,4-Dimethoxybenzene (1.0 eq)
o Acylating Agent: 2-Methoxybenzoyl chloride (o-Anisoyl chloride) (1.1 eq)[2]
e Catalyst: Aluminum Chloride (AICIs) or Stannic Chloride (SnCl4)[2]

» Solvent: Dichloromethane (DCM) or 1,2-Dichloroethane[2]

Step-by-Step Methodology [1]

e Preparation: In a flame-dried 3-neck round-bottom flask equipped with a reflux condenser
and dropping funnel, dissolve 1,4-dimethoxybenzene (270 mmol) in anhydrous DCM (300
mL).
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o Catalyst Addition: Cool the solution to 0°C. Add AICls (300 mmol) portion-wise to control the
exotherm. The solution will darken.

e Acylation: Add 2-methoxybenzoyl chloride (297 mmol) dropwise over 30 minutes.

e Reaction: Allow the mixture to warm to room temperature and stir for 4—6 hours. Monitor by
TLC (Hexane:EtOAc 8:2).[2]

e Quench: Pour the reaction mixture slowly into ice-water acidified with HCI to hydrolyze the
aluminum complex.

o Workup: Extract with DCM (3x). Wash the organic layer with 1M NaOH (to remove unreacted
acid), water, and brine. Dry over anhydrous Na=S0a4.[2]

 Purification: Concentrate in vacuo. The crude oil can be purified via vacuum distillation (BP
232°C @ 7 mmHg) or flash column chromatography (Silica gel).[2]

Yield: 63-829%]2]

Reactivity & Functionalization[4]

The core utility of 2,2',5-trimethoxybenzophenone lies in its ability to undergo controlled
demethylation and cyclization.

A. Demethylation and Cyclization to Xanthones

This is the primary pathway for generating 1-hydroxyxanthone derivatives.[2]

e Mechanism: Treatment with strong Lewis acids (BBrs3) or nucleophilic acids (HBr/AcOH)
selectively cleaves the sterically hindered ortho-methoxy groups.[2]

 Intramolecular Capture: The resulting free phenol ortho to the carbonyl attacks the electron-
deficient ring (via nucleophilic aromatic substitution or oxidative coupling) to close the pyrone
ring, forming the xanthone core.

B. Reduction
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The carbonyl group can be reduced to the corresponding benzhydrol (alcohol) using NaBHa in
methanol.[2] This intermediate is often used to attach the "handle" to resins in solid-phase
synthesis.[2]

Functionalization
1,4-Dihydroxyxanthone Fmoc-protection Xanthenylamide Handle

(Cyclization Product) (Peptide Synthesis) ]

1. BBr3 or HBr/AcOH

2. Cyclization (-MeOH;

. NaBH4, MeOH
2,2',5-Trimethoxybenzophenone Reduction

2,2',5-Trimethoxybenzhydrol

(Reduction Product)

Figure 1: Primary reaction pathways for 2,2',5-Trimethoxybenzophenone.

Click to download full resolution via product page

Figure 1: The compound serves as a divergent intermediate, leading either to xanthone
scaffolds or reduced benzhydrol linkers.

Applications in Drug Discovery & Peptide

Chemistry[5]
Peptide Synthesis Handles (The "Xanthenyl" Linker)

2,2',5-Trimethoxybenzophenone is the starting material for Fmoc-xanthenyl linkers used to
synthesize peptide amides.

o Mechanism: The benzophenone is cyclized to a xanthone, reduced to xanthydrol, and then
reacted with Fmoc-amide.

o Advantage: This linker allows for the synthesis of peptides with C-terminal amides under mild
conditions.[2] The electron-rich xanthyl system stabilizes the carbocation generated during
cleavage (TFA treatment), ensuring high yield and purity of the peptide amide [2].

Pharmacophore Scaffold

The trimethoxy-substituted benzophenone skeleton mimics the structure of combretastatins
and other tubulin-binding agents. Researchers utilize this core to develop:
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» Antimitotic Agents: By modifying the methoxy patterns, lipophilicity and tubulin binding affinity
can be tuned.

o UV Filters: The conjugated ketone system absorbs UV radiation, making derivatives useful in
photostability studies.

Analytical Characterization

To validate the identity of synthesized 2,2',5-trimethoxybenzophenone, compare
experimental data against these standard spectral markers:

Technique Diagnostic Signals Interpretation

Three distinct methoxy singlets
H NMR (CDCls, 400 MHz) 0 3.65, 3.75, 3.80 (s, 9H) _ _
(non-equivalent environments).

Aromatic region.[2] Look for
the ortho-coupling doublet of

0 6.80 — 7.50 (m, 7H) ] _
the 2,5-ring and the multiplet of

the 2-substituted ring.

Conjugated Carbonyl (C=0)
stretch.[2] Shifted lower than

IR Spectrosco 1660 cm~1 (Stron
P Py ( 9 standard ketones due to
conjugation.
Aryl alkyl ether (C-O-C
1240, 1030 cm™? Y -y ) ( )
stretching vibrations.[2]
Mass Spectrometry m/z 272 [M]* Molecular ion peak.[2]

Characteristic fragmentation at
m/z 135, 165 the carbonyl bridge (benzoyl

cations).

Safety & Handling (MSDS Summary)

e Hazards: Irritant to eyes, respiratory system, and skin.
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o Storage: Store in a cool, dry place under inert gas (Nitrogen/Argon) to prevent oxidation over
long periods.

o Disposal: Dissolve in a combustible solvent and burn in a chemical incinerator equipped with
an afterburner and scrubber.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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